5-Bromo-2-chloro-N-{[2-(4-fluorophenyl)-6-methyl-2H-benzotriazol-5-yl]carbamothioyl}benzamide
5-Bromo-2-chloro-N-{[2-(4-fluorophenyl)-6-methyl-2H-benzotriazol-5-yl]carbamothioyl}benzamide
Brand Name:
Vulcanchem
CAS No.:
637738-25-1
VCID:
VC0426260
InChI:
InChI=1S/C21H14BrClFN5OS/c1-11-8-18-19(28-29(27-18)14-5-3-13(24)4-6-14)10-17(11)25-21(31)26-20(30)15-9-12(22)2-7-16(15)23/h2-10H,1H3,(H2,25,26,30,31)
SMILES:
CC1=CC2=NN(N=C2C=C1NC(=S)NC(=O)C3=C(C=CC(=C3)Br)Cl)C4=CC=C(C=C4)F
Molecular Formula:
C21H14BrClFN5OS
Molecular Weight:
518.8g/mol
5-Bromo-2-chloro-N-{[2-(4-fluorophenyl)-6-methyl-2H-benzotriazol-5-yl]carbamothioyl}benzamide
CAS No.: 637738-25-1
Main Products
VCID: VC0426260
Molecular Formula: C21H14BrClFN5OS
Molecular Weight: 518.8g/mol
![5-Bromo-2-chloro-N-{[2-(4-fluorophenyl)-6-methyl-2H-benzotriazol-5-yl]carbamothioyl}benzamide - 637738-25-1](/images/no_structure.jpg)
| CAS No. | 637738-25-1 |
|---|---|
| Product Name | 5-Bromo-2-chloro-N-{[2-(4-fluorophenyl)-6-methyl-2H-benzotriazol-5-yl]carbamothioyl}benzamide |
| Molecular Formula | C21H14BrClFN5OS |
| Molecular Weight | 518.8g/mol |
| IUPAC Name | 5-bromo-2-chloro-N-[[2-(4-fluorophenyl)-6-methylbenzotriazol-5-yl]carbamothioyl]benzamide |
| Standard InChI | InChI=1S/C21H14BrClFN5OS/c1-11-8-18-19(28-29(27-18)14-5-3-13(24)4-6-14)10-17(11)25-21(31)26-20(30)15-9-12(22)2-7-16(15)23/h2-10H,1H3,(H2,25,26,30,31) |
| Standard InChIKey | WLDQGLXAMNWWSB-UHFFFAOYSA-N |
| SMILES | CC1=CC2=NN(N=C2C=C1NC(=S)NC(=O)C3=C(C=CC(=C3)Br)Cl)C4=CC=C(C=C4)F |
| Canonical SMILES | CC1=CC2=NN(N=C2C=C1NC(=S)NC(=O)C3=C(C=CC(=C3)Br)Cl)C4=CC=C(C=C4)F |
| PubChem Compound | 1728943 |
| Last Modified | Nov 11 2021 |
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